Cas no 718642-03-6 (Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-)

Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)- structure
718642-03-6 structure
Product Name:Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-
CAS No:718642-03-6
MF:C9H10BFO
MW:163.984506130219
CID:558346
PubChem ID:45090823
Update Time:2025-04-19

Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Borinic acid,B-cyclopropyl-B-(3-fluorophenyl)-
    • Borinicacid, cyclopropyl(3-fluorophenyl)- (9CI)
    • SCHEMBL1138645
    • 718642-03-6
    • Cyclopropyl(3-fluorophenyl)borinic acid
    • Inchi: 1S/C9H10BFO/c11-9-3-1-2-8(6-9)10(12)7-4-5-7/h1-3,6-7,12H,4-5H2
    • InChI Key: DOEMJLYIJAGQQP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(B(C2CC2)O)=C1

Computed Properties

  • Exact Mass: 164.081
  • Monoisotopic Mass: 164.081
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
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